Cas no 1099094-32-2 (Methyl 3-(bromomethyl)-4-cyano-2-(trifluoromethyl)benzoate)

• Product Name: Methyl 3-(bromomethyl)-4-cyano-2-(trifluoromethyl)benzoate
• CAS No: 1099094-32-2
• MF: C₁₁H₇BrF₃NO₂
• MW: 322.077992677689
• CID: 2132452
• Update Time: 2023-08-04

Methyl 3-(bromomethyl)-4-cyano-2-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• 3-(bromomethyl)-4-cyano-2-(trifluoromethyl)Benzoic acid methyl ester
• Methyl 3-bromomethyl-4-cyano-2-(trifluoromethyl)benzoate
• Methyl 3-(bromomethyl)-4-cyano-2-(trifluoromethyl)benzoate

• Inchi： 1S/C11H7BrF3NO2/c1-18-10(17)7-3-2-6(5-16)8(4-12)9(7)11(13,14)15/h2-3H,4H2,1H3
• InChI Key： QRROFPQLSDJPLF-UHFFFAOYSA-N
• SMILES： BrCC1C(C#N)=CC=C(C(=O)OC)C=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 363
• Topological Polar Surface Area: 50.1